Cas no 2172383-81-0 (2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2172383-81-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5804027
• PubChem ID: 165545037
• Update Time: 2025-06-15

2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• EN300-1519811
• 2172383-81-0
• 2-[N-(cyclopropylmethyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid

• Inchi： 1S/C27H32N2O5/c1-2-19(13-14-25(30)29(16-26(31)32)15-18-11-12-18)28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,2,11-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： OYNGSJXYHABUET-UHFFFAOYSA-N
• SMILES： O=C(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

Introduction to 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic Acid (CAS No. 2172383-81-0)

2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid, identified by its CAS number 2172383-81-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropylmethyl group, a fluorenylmethoxycarbonyl moiety, and an amino acid derivative. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

The structural components of 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid contribute to its unique chemical properties and biological activities. The cyclopropylmethyl group, for instance, is known for its stability and ability to enhance the lipophilicity of the molecule, which can be crucial for drug absorption and distribution within the body. On the other hand, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and protection, suggesting that this compound may have applications in the development of peptide-based drugs or as a building block for more complex molecules.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological properties. The use of advanced computational methods and synthetic techniques has allowed researchers to design molecules with specific target interactions. 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid exemplifies this trend, as its multifaceted structure suggests potential applications in multiple therapeutic areas. For instance, the presence of both amide and carboxylic acid functionalities makes it a versatile intermediate that could be modified to target various biological pathways.

The compound's potential applications extend to the field of drug discovery, where it could serve as a scaffold for designing new therapeutics. The fluorenylmethoxycarbonyl group, in particular, is often employed in solid-phase peptide synthesis (SPPS), indicating that this molecule might be useful in creating peptidomimetics or modifying existing peptide drugs to improve their efficacy and reduce side effects. Additionally, the cyclopropylmethyl moiety could be exploited to enhance binding affinity to specific receptors or enzymes, making it a valuable tool in rational drug design.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The complex structure of 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid provides numerous opportunities for SAR analysis. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence biological activity. This approach has been instrumental in the development of drugs like kinase inhibitors, which often require precise molecular interactions to exert their therapeutic effects.

The synthesis of such complex molecules requires meticulous planning and expertise. Advanced synthetic methodologies, including transition metal-catalyzed reactions and protecting group strategies, are often employed to construct the desired framework accurately. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's purity and confirming its structural integrity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its potential in drug development, 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid may find utility in other areas of chemical biology. For example, it could be used as a ligand in enzyme inhibition studies or as a substrate for biochemical assays. Its ability to interact with biological targets makes it a valuable tool for understanding molecular mechanisms and developing new diagnostic tools.

The future prospects of this compound are promising, given its versatile structure and potential applications. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid are likely to play a significant role in advancing medical science. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for patients worldwide.